Cas no 84712-78-7 (1,3,5-Triazine-2,4-diamine,N2-cyclopentyl-N4-ethyl-6-(methylthio)-)

1,3,5-Triazine-2,4-diamine,N2-cyclopentyl-N4-ethyl-6-(methylthio)- structure
84712-78-7 structure
Product Name:1,3,5-Triazine-2,4-diamine,N2-cyclopentyl-N4-ethyl-6-(methylthio)-
CAS No:84712-78-7
MF:C11H19N5S
MW:253.36705994606
CID:726449
PubChem ID:11970863
Update Time:2025-04-19

1,3,5-Triazine-2,4-diamine,N2-cyclopentyl-N4-ethyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,N2-cyclopentyl-N4-ethyl-6-(methylthio)-
    • 2-N-cyclopentyl-4-N-ethyl-6-methylsulfanyl-1,3,5-triazine-2,4-diamine
    • N-cyclopentyl-N'-ethyl-6-(methylthio)-1,3,5-triazine-2,4-diamine
    • 2-Cyclopentylamino-4-ethylamino-6-methylthio-s-triazine
    • 84712-78-7
    • DTXSID70233722
    • 1,3,5-Triazine-2,4-diamine, N2-cyclopentyl-N4-ethyl-6-(methylthio)-
    • EQK6L2WEF6
    • N2-Cyclopentyl-N4-ethyl-6-(methylthio)-1,3,5-triazine-2,4-diamine
    • SCHEMBL10898323
    • EINECS 283-769-7
    • NS00038629
    • Inchi: 1S/C11H19N5S/c1-3-12-9-14-10(16-11(15-9)17-2)13-8-6-4-5-7-8/h8H,3-7H2,1-2H3,(H2,12,13,14,15,16)
    • InChI Key: QWEXZURQZXDZBL-UHFFFAOYSA-N
    • SMILES: S(C)C1N=C(NCC)N=C(N=1)NC1CCCC1

Computed Properties

  • Exact Mass: 253.136116
  • Monoisotopic Mass: 253.136116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 88

Experimental Properties

  • Density: 1.204
  • Boiling Point: 446.137°C at 760 mmHg
  • Flash Point: 223.616°C
  • Refractive Index: 1.584
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